Cas no 878715-32-3 (N-(1-ethyl-1H-1,3-benzodiazol-2-yl)methyl-2-phenylacetamide)

• Product Name: N-(1-ethyl-1H-1,3-benzodiazol-2-yl)methyl-2-phenylacetamide
• CAS No: 878715-32-3
• MF: C₁₈H₁₉N₃O
• MW: 293.362963914871
• CID: 6347906
• PubChem ID: 4753714
• Update Time: 2025-10-29

N-(1-ethyl-1H-1,3-benzodiazol-2-yl)methyl-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-ethyl-1H-1,3-benzodiazol-2-yl)methyl-2-phenylacetamide
• Z102118212
• F0585-0024
• N-[(1-ethylbenzimidazol-2-yl)methyl]-2-phenylacetamide
• AKOS000589121
• N-((1-ethyl-1H-benzo[d]imidazol-2-yl)methyl)-2-phenylacetamide
• N-[(1-ethyl-1H-1,3-benzodiazol-2-yl)methyl]-2-phenylacetamide
• 878715-32-3

• Inchi： 1S/C18H19N3O/c1-2-21-16-11-7-6-10-15(16)20-17(21)13-19-18(22)12-14-8-4-3-5-9-14/h3-11H,2,12-13H2,1H3,(H,19,22)
• InChI Key： AENBPDGHFUPHDU-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=CC=1)NCC1=NC2C=CC=CC=2N1CC

Computed Properties

• Exact Mass: 293.152812238g/mol
• Monoisotopic Mass: 293.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.9Ų

Additional information on N-(1-ethyl-1H-1,3-benzodiazol-2-yl)methyl-2-phenylacetamide

N-(1-Ethyl-1H-1,3-Benzodiazol-2-Yl)methyl-2-Phenylacetamide: A Comprehensive Overview

The compound with CAS No. 878715-32-3, commonly referred to as N-(1-Ethyl-1H-1,3-Benzodiazol-2-Yl)methyl-2-Phenylacetamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzodiazole ring system with an acetyl group and a phenyl substituent. The benzodiazole moiety is known for its aromatic stability and potential bioactivity, making this compound a promising candidate for various applications.

Recent studies have highlighted the antimicrobial properties of this compound, particularly against Gram-positive bacteria. Researchers have found that the benzodiazole ring plays a crucial role in enhancing the molecule's ability to inhibit bacterial growth. This discovery has opened new avenues for the development of novel antibiotics, especially in light of the growing concern over antibiotic resistance.

In addition to its antimicrobial activity, N-(1-Ethyl-1H-1,3-Benzodiazol-2-Yl)methyl-2-Phenylacetamide has also shown potential in the field of cancer therapy. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways. The phenylacetamide group is believed to contribute to this activity by enhancing the molecule's ability to penetrate cellular membranes and interact with intracellular targets.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzodiazole ring. This is followed by functionalization with an ethyl group and subsequent coupling with the phenylacetamide moiety. The reaction conditions are carefully optimized to ensure high yields and purity, which are critical for downstream applications.

From a structural perspective, the molecule exhibits a high degree of symmetry, which contributes to its stability and solubility properties. The benzodiazole ring provides aromaticity and rigidity, while the ethyl group introduces some flexibility into the structure. This balance of rigidity and flexibility is thought to play a key role in the molecule's bioactivity.

Recent advancements in computational chemistry have allowed researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into how the molecule interacts with various biological targets, such as enzymes and receptors. The results suggest that the methyl group attached to the benzodiazole ring may serve as a critical determinant for binding affinity.

In terms of applications, this compound has shown promise in both therapeutic and diagnostic contexts. Its ability to selectively target certain types of cells makes it an attractive candidate for drug delivery systems. Furthermore, its unique optical properties have led to its exploration as a potential imaging agent in biomedical research.

Looking ahead, ongoing research is focused on optimizing the synthesis of N-(1-Ethyl-1H-1,3-Benzodiazol-2-Yl)methyl-2Phenylacetamide to make it more cost-effective and scalable for industrial production. Additionally, efforts are underway to investigate its efficacy in treating other types of infections and diseases beyond what has already been reported.

In conclusion, CAS No. 878715323 represents a significant advancement in organic chemistry with broad implications for medicine and materials science. Its unique structure, combined with its diverse biological activities, positions it as a key player in future research and development efforts.